Cas no 22811-02-5 (Acetic acid,2-mercapto-, hexadecyl ester)

• Product name: Acetic acid,2-mercapto-, hexadecyl ester
• CAS No: 22811-02-5
• MF: C₁₈H₃₆O₂S
• MW: 316.542244911194
• CID: 268427
• PubChem ID: 89849

Acetic acid,2-mercapto-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-mercapto-, hexadecyl ester
• hexadecyl 2-sulfanylacetate
• Acetic acid, mercapto-, hexadecyl ester
• Hexadecyl mercaptoacetate
• hexadecyl sulfanylacetate
• SCHEMBL9835095
• ACETIC ACID, 2-MERCAPTO-, HEXADECYL ESTER
• cetyl thioglycolate
• UNII-0IAT30A3FG
• EINECS 245-238-8
• 22811-02-5
• DTXSID20177364
• Q27236824
• 0IAT30A3FG
• NS00027267

• Inchi： InChI=1S/C18H36O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-18(19)17-21/h21H,2-17H2,1H3
• InChI Key： WDRMFQRBFDVBPJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCOC(CS)=O

Computed Properties

• Exact Mass: 316.24378
• Monoisotopic Mass: 316.243601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 27.3

Experimental Properties

• Density: 0.922
• Boiling Point: 403.6°Cat760mmHg
• Flash Point: 249.1°C
• Refractive Index: 1.466
• PSA: 26.3